Cas no 1270437-64-3 (3-(2,3,5,6-tetrafluorophenyl)morpholine)

• Product Name: 3-(2,3,5,6-tetrafluorophenyl)morpholine
• CAS No: 1270437-64-3
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 6086850
• PubChem ID: 83439759
• Update Time: 2025-10-28

3-(2,3,5,6-tetrafluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3,5,6-tetrafluorophenyl)morpholine
• 1270437-64-3
• EN300-1852422

• Inchi： 1S/C10H9F4NO/c11-5-3-6(12)10(14)8(9(5)13)7-4-16-2-1-15-7/h3,7,15H,1-2,4H2
• InChI Key： RLQHPPOLHIIJKJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1COCCN1)F)F)F

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(2,3,5,6-tetrafluorophenyl)morpholine

Introduction to 3-(2,3,5,6-tetrafluorophenyl)morpholine (CAS No. 1270437-64-3)

3-(2,3,5,6-tetrafluorophenyl)morpholine (CAS No. 1270437-64-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a tetrafluorophenyl substituent. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The morpholine ring is a six-membered heterocyclic compound with one oxygen atom and one nitrogen atom. It is known for its ability to form stable complexes with various metal ions and its versatile reactivity in organic synthesis. The tetrafluorophenyl substituent, on the other hand, imparts significant electronic and steric effects to the molecule, making it highly suitable for applications in drug design and development.

Recent studies have highlighted the potential of 3-(2,3,5,6-tetrafluorophenyl)morpholine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The tetrafluorophenyl group enhances the lipophilicity of the molecule, allowing it to cross cell membranes more efficiently and exert its biological effects.

In addition to its anti-inflammatory properties, 3-(2,3,5,6-tetrafluorophenyl)morpholine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes. This makes it a promising candidate for the development of new antiviral drugs.

The synthesis of 3-(2,3,5,6-tetrafluorophenyl)morpholine typically involves several steps. One common approach is to start with 2,3,5,6-tetrafluorobenzaldehyde and morpholine to form the corresponding imine intermediate. This intermediate is then reduced using a suitable reducing agent to yield the final product. The choice of reducing agent can significantly affect the yield and purity of the final compound.

Another important aspect of 3-(2,3,5,6-tetrafluorophenyl)morpholine is its pharmacokinetic profile. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life in vivo, making it suitable for chronic administration in therapeutic settings.

In terms of safety and toxicity, preliminary studies have indicated that 3-(2,3,5,6-tetrafluorophenyl)morpholine is well tolerated at therapeutic doses. However, further preclinical and clinical studies are needed to fully evaluate its safety profile and potential side effects.

The potential applications of 3-(2,3,5,6-tetrafluorophenyl)morpholine extend beyond its use as a therapeutic agent. It has also been explored as a ligand in supramolecular chemistry due to its ability to form stable complexes with various metal ions. This property makes it useful in the design of metalloenzymes and other biomimetic systems.

In conclusion, 3-(2,3,5,6-tetrafluorophenyl)morpholine (CAS No. 1270437-64-3) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent or as a ligand in supramolecular systems.